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lodo-3-methoxyphenyl)methanol
Abstract

This technical guide provides a comprehensive overview of the physical properties of (2-lodo-
3-methoxyphenyl)methanol (CAS No. 162136-06-3), with a primary focus on its melting and
boiling points. While specific, experimentally determined data for this compound are not readily
available in published literature, this guide offers insights into expected properties based on
analogous structures and outlines a detailed, field-proven protocol for the empirical
determination of its melting point. This document is intended for researchers, scientists, and
professionals in drug development who require a thorough understanding of this compound's
physical characteristics for handling, reaction setup, and purity assessment.

Introduction to (2-lodo-3-methoxyphenyl)methanol

(2-lodo-3-methoxyphenyl)methanol is a halogenated aromatic alcohol.[1] Its structure,
featuring an iodine atom and a methoxy group on the phenyl ring, makes it a valuable

intermediate in organic synthesis. The positions of these functional groups influence the
molecule's polarity, crystal lattice structure, and, consequently, its physical properties. An
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accurate understanding of its melting and boiling points is critical for predicting its behavior in
various solvents, establishing purification methods, and confirming its identity and purity.

A review of publicly available chemical databases and supplier information indicates a gap in
the documented experimental data for the precise melting and boiling points of (2-lodo-3-
methoxyphenyl)methanol. This guide addresses this gap by providing a robust framework for
determining these properties in a laboratory setting.

Physical Properties: Comparative Analysis

While direct experimental data for (2-lodo-3-methoxyphenyl)methanol is scarce, we can infer
potential ranges by examining structurally similar isomers. It is crucial to note that the following
data are for comparative purposes only and should not be considered as the actual physical
properties of the target compound.

Compound Molecular Melting Point Boiling Point
CAS Number

Name Formula (°C) (°C)
(2-lodo-3,4-
dimethoxyphenyl  Not Available C9H11I03 90-92 Not Available
)methanol
3-lodo-4-
methoxybenzyl 53279-82-6 C8H9IO2 81-85 Not Available
alcohol
4-|lodo-2- e

Not specified )
methoxybenzyl 210037-23-3 C8H9IO2 (Solid) 308.3 (Predicted)

oli

alcohol

Anisyl alcohol (4-
Methoxybenzyl 105-13-5 C8H1002 22-25 259

alcohol)

Table 1: Physical properties of compounds structurally related to (2-lodo-3-
methoxyphenyl)methanol. This data is for estimation and comparative purposes only.[2][3][4]

[5]
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The presence of an iodine atom and a methoxy group generally increases the molecular weight
and intermolecular forces compared to a non-substituted benzyl alcohol, suggesting that (2-
lodo-3-methoxyphenyl)methanol is a solid at room temperature with a relatively high boiling
point.

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically
exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities will depress the melting
point and broaden the range. The following protocol describes a standard and reliable method
for determining the melting point of a solid organic compound like (2-lodo-3-
methoxyphenyl)methanol using a capillary-based melting point apparatus.

Principle of the Method

A small, finely powdered sample of the crystalline solid is packed into a thin-walled capillary
tube. This tube is then heated at a controlled rate in a heating block or oil bath alongside a
calibrated thermometer. The temperatures at which the substance begins to liquefy and at
which it becomes completely liquid are recorded as the melting point range.

Materials and Equipment

¢ (2-lodo-3-methoxyphenyl)methanol sample

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (one end sealed)

Mortar and pestle or spatula for sample crushing

Calibrated thermometer or digital temperature probe

Safety goggles

Step-by-Step Procedure

e Sample Preparation:
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o Place a small amount of the (2-lodo-3-methoxyphenyl)methanol on a clean, dry surface.

o Using a spatula or mortar and pestle, crush the sample into a fine powder. This ensures
uniform packing and heat transfer.

o Invert a capillary tube and press the open end into the powder to collect a small amount of
the sample.

o Tap the sealed end of the capillary tube gently on a hard surface to pack the powder down
to the bottom.[6] The packed sample height should be approximately 1-2 mm.[7]

e Apparatus Setup:
o Ensure the melting point apparatus is clean and the heating block is at room temperature.

o Carefully insert the capillary tube, sealed end down, into the designated slot in the heating
block.

o Insert the thermometer or temperature probe into its holder, ensuring the bulb or sensor is
level with the sample in the capillary.[8]

o Approximate Melting Point Determination (Rapid Heating):
o Turn on the apparatus and set a rapid heating rate (e.g., 10-20°C per minute).[6]

o Observe the sample and record the approximate temperature at which it melts. This
provides a rough estimate and saves time.

o Allow the apparatus to cool sufficiently before proceeding with a precise measurement.
» Precise Melting Point Determination (Slow Heating):
o Prepare a new capillary with a fresh sample.

o Heat the apparatus rapidly to a temperature approximately 20°C below the approximate
melting point found in the previous step.
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[e]

Reduce the heating rate to 1-2°C per minute.[6] This slow rate is crucial for an accurate
reading.

o Observe the sample closely through the magnifying lens.
o Record the temperature (T1) at which the first drop of liquid appears.[7]

o Continue heating slowly and record the temperature (T2) at which the last crystal of the
solid melts completely.[7]

o The melting point is reported as the range T1 - T2.
» Validation and Repetition:

o Repeat the precise determination with a fresh sample at least once more to ensure the
results are consistent and reproducible.

Interpreting the Results

e Sharp Melting Range (e.g., 85.0 - 85.5°C): Indicative of a high-purity compound.

e Broad Melting Range (e.g., 82 - 85°C): Suggests the presence of impurities, which disrupt
the crystal lattice and cause the substance to melt over a wider temperature range.

Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining
the melting point.
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Figure 1: Experimental Workflow for Melting Point Determination

Sample Preparation

Crush Sample to Fine Powder

Pack Sample into Capillary Tube (1-2 mm)

Melting Point

Measurement

Place Capillary in Apparatus

Gapid Heating to Find Approximate M.P)

Cool Apparatus

[Slow Heating (1-2°C/min) Near Approx. M.P)

Record T1 (First Liquid) & T2 (All Liquid)

Data Analysis

5 & Validation
A

Geport Melting Range (T1 - TZD

:

[Repeat for Consistenca

:

[Assess Purity Based on Range)

Click to download full resolution via product page

Caption: Figure 1: Experimental Workflow for Melting Point Determination.
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Conclusion

While the precise melting and boiling points of (2-lodo-3-methoxyphenyl)methanol are not
yet established in scientific literature, this guide provides the necessary framework for any
researcher to determine these crucial physical properties. The provided protocol for melting
point determination is a standard, reliable method that also serves as a critical checkpoint for
assessing the purity of the synthesized or procured compound. Adherence to this detailed
methodology will ensure accurate and reproducible results, which are fundamental to the
successful application of this compound in further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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